
Nilvadipine-d4: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Nilvadipine-d4

Cat. No.: B10823279

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Nilvadipine-d4, a deuterated analog of

the calcium channel blocker Nilvadipine. This document outlines its chemical properties, and

applications, particularly its use as an internal standard in quantitative analyses. Detailed

experimental protocols for its use in bioanalytical methods are also presented.

Introduction to Nilvadipine and its Deuterated
Analog
Nilvadipine is a dihydropyridine calcium channel blocker used in the management of

hypertension.[1][2] By inhibiting the influx of calcium ions into vascular smooth muscle and

cardiac muscle cells, it induces vasodilation, leading to a reduction in blood pressure.[2][3]

Beyond its cardiovascular applications, Nilvadipine has been investigated for its potential

neuroprotective effects, including in the context of Alzheimer's disease.[3][4]

In pharmacokinetic and metabolic studies, stable isotope-labeled internal standards are crucial

for achieving accurate and precise quantification of the target analyte using mass spectrometry.

Nilvadipine-d4 is the deuterated form of Nilvadipine, where four hydrogen atoms have been
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replaced by deuterium atoms. This isotopic substitution results in a molecule that is chemically

identical to Nilvadipine but has a higher molecular weight, allowing it to be distinguished by a

mass spectrometer. This property makes Nilvadipine-d4 an ideal internal standard for the

quantitative analysis of Nilvadipine in biological matrices.[5][6]

Chemical Structure and Properties
The core chemical structure of Nilvadipine consists of a dihydropyridine ring with several

functional group substitutions. The "-d4" designation in Nilvadipine-d4 signifies the presence

of four deuterium atoms.

Chemical Structure of Nilvadipine:

IUPAC Name: 3-Methyl 5-propan-2-yl 2-cyano-6-methyl-4-(3-nitrophenyl)-1,4-

dihydropyridine-3,5-dicarboxylate[1]

SMILES: CC1=C(C(C(=C(N1)C#N)C(=O)OC)C2=CC(=CC=C2)--INVALID-LINK--

[O-])C(=O)OC(C)C[5]

While the precise location of the deuterium atoms in commercially available Nilvadipine-d4
standards may vary, they are typically placed on metabolically stable positions. A plausible

structure for Nilvadipine-d4 involves deuteration of the methoxy group and a methyl group.

Quantitative Data
The key quantitative properties of Nilvadipine and Nilvadipine-d4 are summarized in the table

below for easy comparison.

Property Nilvadipine Nilvadipine-d4

Molecular Formula C₁₉H₁₉N₃O₆ C₁₉H₁₅D₄N₃O₆[7]

Molecular Weight 385.38 g/mol [7] 389.40 g/mol [7]

CAS Number 75530-68-6 Not available
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Nilvadipine-d4 is primarily utilized as an internal standard in bioanalytical methods for the

quantification of Nilvadipine in biological samples, such as human plasma. Below are detailed

methodologies adapted from published research.[5][6]

Quantification of Nilvadipine in Human Plasma by GC-
MS
This method describes the determination of Nilvadipine in human plasma using a deuterated

analog as an internal standard with gas chromatography-mass spectrometry (GC-MS).[5]

4.1.1. Sample Preparation and Extraction

To 1 mL of human plasma, add a known amount of Nilvadipine-d4 solution (internal

standard).

Alkalinize the plasma sample to a pH of 9.

Perform a liquid-liquid extraction using a mixture of benzene and n-hexane (1:1 v/v).

Vortex the mixture to ensure thorough mixing and then centrifuge to separate the organic

and aqueous layers.

Carefully collect the organic layer containing Nilvadipine and Nilvadipine-d4.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable solvent for GC-MS analysis.

4.1.2. GC-MS Analysis

Gas Chromatograph: A fused-silica capillary column is used for separation.

Ionization Mode: Negative-ion chemical ionization (NICI) is employed.

Reagent Gas: Methane is used as the reagent gas.

Mass Spectrometer: The instrument is set to monitor the negative molecular ions of both

Nilvadipine and the Nilvadipine-d4 internal standard.
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Quantification: The concentration of Nilvadipine in the plasma sample is determined by

comparing the peak area ratio of Nilvadipine to that of Nilvadipine-d4 against a standard

calibration curve. This method has a reported quantitation limit of 0.01 ng/mL in a 1 mL

plasma sample.[5]

Stereoselective Quantification of Nilvadipine
Enantiomers in Human Plasma by HPLC and GC-MS
This protocol details a stereoselective method for determining the concentrations of the (+) and

(-) enantiomers of Nilvadipine in human plasma, again using a deuterated analog as the

internal standard.[6]

4.2.1. Sample Preparation and Extraction

Add the deuterated analog of racemic Nilvadipine as an internal standard to the plasma

sample.

Perform a liquid-liquid extraction with an n-hexane:ethyl acetate (92.5:7.5 v/v) mixture under

alkaline conditions.

Separate the organic layer and evaporate it to dryness.

4.2.2. Chiral Separation by HPLC

Reconstitute the residue in a suitable mobile phase.

Inject the sample onto a chiral stationary-phase column (e.g., Chiralpak OT(+)) for high-

performance liquid chromatography (HPLC).

Collect the fractions containing the separated (+) and (-) enantiomers.

4.2.3. GC-MS Analysis

Analyze each collected enantiomer fraction by fused-silica capillary column GC with electron

capture negative ion chemical ionization MS.

Monitor the molecular anions of the Nilvadipine enantiomer and the internal standard.
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Construct calibration curves for each enantiomer over a concentration range of 0.025 to 10

ng/mL to determine their respective concentrations in the original plasma sample.[6]
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Caption: Logical relationship between Nilvadipine and its deuterated analog, Nilvadipine-d4.

Experimental Workflow for Bioanalysis
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Bioanalytical Workflow for Nilvadipine Quantification
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Caption: A generalized experimental workflow for the quantification of Nilvadipine in plasma.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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